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Compound of Interest

Compound Name:
(2-Dodecen-1-yl)succinic

anhydride

Cat. No.: B7823377 Get Quote

A Technical Guide to (2-Dodecen-1-yl)succinic
Anhydride
(2-Dodecen-1-yl)succinic anhydride is a chemical compound with diverse applications,

primarily utilized in various industrial manufacturing processes. This guide provides an

overview of its fundamental chemical properties for researchers, scientists, and drug

development professionals.

Core Molecular Data
The fundamental quantitative data for (2-Dodecen-1-yl)succinic anhydride is summarized in

the table below. This information is critical for stoichiometric calculations, analytical

characterization, and formulation development.

Property Value Citations

Molecular Formula C₁₆H₂₆O₃ [1][2][3][4][5][6]

Molecular Weight 266.38 g/mol [2][3][4][5][6]

CAS Number 19780-11-1 [1][2][4][5][6]

Physicochemical Properties
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(2-Dodecen-1-yl)succinic anhydride is described as a solid with a melting point in the range

of 41-43 °C and a boiling point of 180-182 °C at 5 mmHg.[5][7] It is moisture-sensitive and will

react with water to form the corresponding dicarboxylic acid.[8] This reactivity is a key

consideration in its handling, storage, and application.

Industrial and Research Applications
While detailed experimental protocols for specific drug development pathways are not readily

available in the public domain, the primary applications of (2-dodecen-1-yl)succinic
anhydride are in industrial settings. It is commonly used in polymerization reactions for the

manufacturing of plastics and resins.[9] Additionally, it serves as a raw material for coatings,

inks, and in textile manufacturing.[9] In a broader context, it is classified as a biochemical

reagent that can be used as a biological material or organic compound for life science-related

research.[9][10]

The general workflow for the industrial utilization of (2-Dodecen-1-yl)succinic anhydride often

involves its reaction with other molecules to form larger polymers or functionalized surfaces. A

simplified logical workflow is depicted below.
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Caption: A simplified logical workflow for the industrial application of (2-Dodecen-1-yl)succinic
anhydride.

Experimental Protocols
Detailed, publicly available experimental protocols for the use of (2-Dodecen-1-yl)succinic
anhydride in specific biological signaling pathways or drug development are limited. Its primary

documented use is as a chemical intermediate. The protocols for its use would be highly

dependent on the specific reaction and desired product. For instance, in a polymerization

reaction, the protocol would detail the reaction conditions such as temperature, pressure,

catalyst, and the molar ratios of the reactants.
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Safety and Handling
(2-Dodecen-1-yl)succinic anhydride is an irritant to the skin, eyes, and mucous membranes.

[8] It is combustible and incompatible with water and strong oxidizing agents.[8] Proper

personal protective equipment, including gloves, eye protection, and a respirator, should be

used when handling this chemical.[8] It should be stored in a cool, dry place, protected from

light and moisture.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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